N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]acetamide
• InChI: InChI=1S/C17H24N2O3/c1-11(2)9-19-14-7-6-13(18-12(3)20)8-15(14)22-10-17(4,5)16(19)21/h6-8,11H,9-10H2,1-5H3,(H,18,20)
• InChI Key: ZZTXZNLFANQXTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NC(=O)C)OCC(C1=O)(C)C
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

“N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide” is a chemical compound with the molecular formula C23H25F3N2O3. It is available for purchase for research purposes.

Molecular Structure Analysis

The molecular structure of this compound includes a benzoxazepin ring, which is a seven-membered ring containing both oxygen and nitrogen atoms. The compound also contains isobutyl and dimethyl groups, as well as an acetamide group.

Scientific Research Applications

Enantioselective Synthesis

The enantioselective synthesis of related compounds, such as metabolites of Vasopressin V2 Receptor Antagonists, involves the use of lipase-catalyzed transesterification. This process is crucial in the preparation of chiral compounds, including hydroxy metabolites, amine metabolites, and dimethylamines, maintaining their absolute configurations (Matsubara et al., 2000).

Antiallergic Activity

Derivatives structurally related to compounds like N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide have demonstrated potent inhibitory effects on allergic reactions. For example, 11-substituted 6,11-dihydrodibenz[b,e]oxepin-2-carboxylic acid derivatives have shown significant antiallergic properties, including inhibitory effects on passive cutaneous anaphylaxis and IgG1-mediated bronchoconstriction (Ohshima et al., 1992).

Cardiotonic Activity

Compounds like N-[4-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)phenyl]acetamide, similar in structure to the queried compound, have been identified as potent positive inotropes. These compounds are particularly effective in enhancing cardiac contractility, demonstrating significant potential in the treatment of heart conditions (Robertson et al., 1986).

Serotonin-Migraine Prevention

Compounds with similar structures, such as 1,3,4,14b-tetrahydro-2,7-dimethyl-2H-dibenzo(b,f)pyrazino-(1,2-d)-(1,4)-oxazepine hydrogen maleate, have been used in the preventive treatment of serotonin-migraine. These compounds show effectiveness in reducing migraine attacks and normalizing high urinary serotonin levels (Sulman et al., 1981).

Fluorescent Labeling

The synthesis and characterization of related compounds, such as isomeric acetamidorhodamines, have applications in fluorescent labeling. These compounds are used in various scientific studies for labeling and visualization purposes (Corrie & Craik, 1994).